Cas no 898645-54-0 (5-Oxo-1-(4H-1,2,4-triazol-4-yl)-3-pyrrolidinecarboxylic acid)

5-Oxo-1-(4H-1,2,4-triazol-4-yl)-3-pyrrolidinecarboxylic acid is a heterocyclic compound featuring a pyrrolidine core functionalized with a 1,2,4-triazole moiety and a carboxylic acid group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both a triazole ring and a carboxylic acid enhances its potential for forming hydrogen bonds and metal coordination, making it useful in ligand design and catalysis. Its rigid yet modifiable framework allows for further derivatization, supporting the development of novel bioactive molecules. The compound exhibits stability under standard handling conditions, facilitating its use in diverse chemical transformations.

5-Oxo-1-(4H-1,2,4-triazol-4-yl)-3-pyrrolidinecarboxylic acid structure

898645-54-0 structure

Product Name:5-Oxo-1-(4H-1,2,4-triazol-4-yl)-3-pyrrolidinecarboxylic acid

CAS No:898645-54-0

MF:C₇H₈N₄O₃

MW:196.163420677185

CID:3103580

PubChem ID:4777954

Update Time:2025-05-27

5-Oxo-1-(4H-1,2,4-triazol-4-yl)-3-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Oxo-1-(4H-1,2,4-triazol-4-yl)-3-pyrrolidinecarboxylic acid
- CS-0319174
- AKOS016037586
- 898645-54-0
- 5-oxo-1-(1,2,4-triazol-4-yl)pyrrolidine-3-carboxylic Acid
- 5-oxo-1-(4H-1,2,4-triazol-4-yl)pyrrolidine-3-carboxylic acid
- AKOS002250095
- 5-oxo-1-(4{H}-1,2,4-triazol-4-yl)pyrrolidine-3-carboxylic acid
- STK523977
- Inchi： 1S/C7H8N4O3/c12-6-1-5(7(13)14)2-11(6)10-3-8-9-4-10/h3-5H,1-2H2,(H,13,14)
- InChI Key： DZKBZMQTNUTHMQ-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)O)CN1N1C=NN=C1

Computed Properties

Exact Mass: 196.05964013Da
Monoisotopic Mass: 196.05964013Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 88.3Å²

5-Oxo-1-(4H-1,2,4-triazol-4-yl)-3-pyrrolidinecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1389844-500mg	5-Oxo-1-(4H-1,2,4-triazol-4-yl)pyrrolidine-3-carboxylic acid	898645-54-0	98%	500mg	￥4438.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1389844-1g	5-Oxo-1-(4H-1,2,4-triazol-4-yl)pyrrolidine-3-carboxylic acid	898645-54-0	98%	1g	￥6216.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1389844-2g	5-Oxo-1-(4H-1,2,4-triazol-4-yl)pyrrolidine-3-carboxylic acid	898645-54-0	98%	2g	￥8358.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1389844-5g	5-Oxo-1-(4H-1,2,4-triazol-4-yl)pyrrolidine-3-carboxylic acid	898645-54-0	98%	5g	￥15533.00	2024-04-26